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Compound of Interest

Compound Name: 2-Methyl-5-Nitro-6-Chlorophenol

CAS No.: 39183-20-5

Cat. No.: B1320782

Get Quote

An In-Depth Technical Guide to 2-Methyl-5-Nitro-6-Chlorophenol as a Pharmaceutical

Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-5-nitro-6-chlorophenol is a substituted aromatic compound recognized for its utility

as a versatile intermediate in the synthesis of complex organic molecules, particularly within the

pharmaceutical and agrochemical industries.[1] Its chemical structure, featuring a phenol, a

nitro group, a chlorine atom, and a methyl group, provides multiple reaction sites for building

sophisticated molecular architectures. The presence of the electron-withdrawing nitro and

chloro groups, combined with the phenolic hydroxyl, makes it a valuable precursor for

developing heterocyclic compounds with significant biological activity.[2] This guide details the

properties of 2-Methyl-5-nitro-6-chlorophenol and provides a representative, though

illustrative, pathway for its application in the synthesis of a potential kinase inhibitor,

highlighting its role in modern drug discovery.
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Physicochemical and Structural Data
The fundamental properties of 2-Methyl-5-Nitro-6-Chlorophenol (CAS No. 39183-20-5) are

crucial for its application in synthetic chemistry. A summary of these properties is presented

below.[3][4][5][6]

Property Value

CAS Number 39183-20-5

Molecular Formula C₇H₆ClNO₃

Molecular Weight 187.58 g/mol

Melting Point 72-74 °C

Boiling Point 306.0 °C at 760 mmHg

Density 1.5 g/cm³

Appearance Solid, yellow to brown color

Purity Typically ≥98%

SMILES CC1=C(C(=C(C=C1)--INVALID-LINK--[O-])Cl)O

InChI Key FYPOFAFXSGYVLK-UHFFFAOYSA-N

Synthesis of the Intermediate
The synthesis of 2-Methyl-5-nitro-6-chlorophenol can be conceptualized as a multi-step

process starting from a common industrial chemical, o-cresol (2-methylphenol). The process

involves regioselective chlorination followed by nitration.
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Starting Material

Synthetic Steps

Final Intermediate

o-Cresol
(2-Methylphenol)

Step 1: Chlorination

 SO₂Cl₂ / AlCl₃
Regioselective Chlorination

Step 2: Nitration

 HNO₃ / H₂SO₄

Nitration

2-Methyl-5-Nitro-6-Chlorophenol

Click to download full resolution via product page

Caption: Illustrative workflow for the synthesis of the target intermediate.
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Illustrative Experimental Protocol: Synthesis of 2-
Methyl-5-Nitro-6-Chlorophenol
Disclaimer: This protocol is illustrative and based on general chemical principles for phenol

halogenation and nitration. It should be adapted and optimized under controlled laboratory

conditions.

Chlorination of o-Cresol: To a solution of o-cresol (1.0 eq) in a suitable chlorinated solvent

(e.g., dichloromethane), a Lewis acid catalyst such as AlCl₃ (0.1 eq) is added. The mixture is

cooled to 0-5 °C. Sulfuryl chloride (SO₂Cl₂) (1.05 eq) is added dropwise while maintaining

the temperature. The reaction is stirred for 2-4 hours and monitored by TLC. Upon

completion, the reaction is quenched with cold water, and the organic layer is separated,

washed with brine, dried over anhydrous Na₂SO₄, and concentrated to yield 6-chloro-2-

methylphenol.

Nitration: The crude 6-chloro-2-methylphenol (1.0 eq) is slowly added to a pre-cooled (0 °C)

mixture of concentrated sulfuric acid and nitric acid. The temperature is carefully controlled to

not exceed 10 °C. The mixture is stirred for 1-2 hours. The reaction mixture is then poured

onto crushed ice, leading to the precipitation of the product. The solid is collected by

filtration, washed thoroughly with cold water until neutral, and dried under vacuum to yield 2-
Methyl-5-Nitro-6-Chlorophenol.

Application as a Pharmaceutical Intermediate: A
Representative Synthesis
To demonstrate the utility of 2-Methyl-5-Nitro-6-Chlorophenol, this section outlines a

representative synthesis of a hypothetical kinase inhibitor, "2-(4-methoxyphenyl)-4-chloro-5-

methylbenzoxazole". This pathway involves two key transformations: the reduction of the nitro

group to an amine and the subsequent condensation and cyclization to form the benzoxazole

core, a privileged scaffold in medicinal chemistry known for its kinase inhibitory activity.[7][8][9]
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2-Methyl-5-Nitro-6-Chlorophenol

Step 1: Nitro Group Reduction

 Reagent: SnCl₂·2H₂O
Solvent: Ethanol

Intermediate:
2-Amino-6-chloro-3-methylphenol

Step 2: Condensation & Cyclization

 Reagent: 4-Methoxybenzaldehyde
Catalyst: p-TsOH

Conditions: Reflux

Final Product:
2-(4-methoxyphenyl)-4-chloro-5-methylbenzoxazole

Click to download full resolution via product page

Caption: Synthesis of a hypothetical benzoxazole-based kinase inhibitor.
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Experimental Protocols for Representative Synthesis
Disclaimer: The following protocols are representative examples based on established

chemical literature for similar transformations and have not been optimized for this specific

substrate.

Protocol 4.1.1: Step 1 - Reduction of Nitro Group to Amine

To a solution of 2-Methyl-5-Nitro-6-Chlorophenol (1.0 eq) in ethanol (10 mL per gram of

substrate), tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0 eq) is added.[10]

The reaction mixture is heated to reflux (approx. 78 °C) and stirred vigorously.

The reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting

material is fully consumed (typically 3-5 hours).

After cooling to room temperature, the solvent is removed under reduced pressure.

The residue is partitioned between ethyl acetate and a 2M aqueous solution of sodium

hydroxide to precipitate tin salts and dissolve the product.

The mixture is filtered through a pad of celite, and the organic layer of the filtrate is

separated. The aqueous layer is extracted twice more with ethyl acetate.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated in vacuo to yield the crude 2-Amino-6-chloro-3-methylphenol,

which can be used in the next step without further purification.

Protocol 4.1.2: Step 2 - Benzoxazole Formation

The crude 2-Amino-6-chloro-3-methylphenol (1.0 eq) and 4-methoxybenzaldehyde (1.1 eq)

are dissolved in a suitable solvent such as toluene or xylene.

A catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.1 eq) is added to the mixture.

The reaction vessel is equipped with a Dean-Stark apparatus to remove water azeotropically.
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The mixture is heated to reflux for 6-12 hours, with reaction completion monitored by TLC.

[11]

Upon completion, the mixture is cooled, and the solvent is removed under reduced pressure.

The residue is redissolved in ethyl acetate and washed sequentially with saturated sodium

bicarbonate solution and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated.

The crude product is purified by column chromatography on silica gel to afford the final

product, 2-(4-methoxyphenyl)-4-chloro-5-methylbenzoxazole.

Illustrative Quantitative Data
The following table presents plausible, representative data for the synthesis described above.

Step Product
Starting
Mass (g)

Product
Mass (g)

Yield (%)
Purity
(HPLC)

1

2-Amino-6-

chloro-3-

methylphenol

10.0 7.9 ~90% >90% (crude)

2

2-(4-

methoxyphen

yl)-4-chloro-

5-

methylbenzox

azole

7.9 10.5 ~75% >98%

Biological Context: Kinase Inhibition
Benzoxazole derivatives are frequently investigated as inhibitors of protein kinases, which are

critical enzymes in cellular signaling pathways.[7][8] Dysregulation of these pathways, such as

the MAPK/ERK pathway, is a hallmark of many cancers.[1][12][13] An inhibitor derived from our

hypothetical synthesis could potentially target a kinase within this cascade, such as RAF or

MEK, thereby disrupting the signaling that leads to uncontrolled cell proliferation.
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Caption: The MAPK/ERK signaling pathway and a potential point of inhibition.
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This pathway illustrates how an extracellular signal (Growth Factor) is transduced through a

series of kinases (RAS-RAF-MEK-ERK) to the nucleus, ultimately controlling gene expression

related to cell growth.[14] A targeted inhibitor can block this cascade, forming the basis of a

therapeutic strategy.

Conclusion
2-Methyl-5-Nitro-6-Chlorophenol serves as a potent and versatile chemical intermediate. Its

rich functionality allows for the efficient construction of complex heterocyclic systems, such as

the pharmaceutically relevant benzoxazole core. Through standard synthetic transformations,

including nitro-group reduction and condensation reactions, this intermediate can be elaborated

into molecules designed to interact with key biological targets like protein kinases. The

representative synthesis and biological context provided in this guide underscore the potential

of 2-Methyl-5-Nitro-6-Chlorophenol as a valuable building block in the development of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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